Ethanethiol, 2-(3-(6-chloro-4-methyl-2-quinolyloxy)propyl)amino-, hydrogen sulfate (ester)
Description
Ethanethiol, 2-(3-(6-chloro-4-methyl-2-quinolyloxy)propyl)amino-, hydrogen sulfate (ester) is a complex organosulfur compound It features a quinoline moiety, which is a heterocyclic aromatic organic compound, and a thiol group, which is known for its strong odor
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Ethanethiol, 2-(3-(6-chloro-4-methyl-2-quinolyloxy)propyl)amino-, hydrogen sulfate (ester) typically involves multiple steps:
Formation of the Quinoline Derivative: The initial step involves the synthesis of 6-chloro-4-methyl-2-quinoline. This can be achieved through a series of reactions starting from aniline derivatives.
Attachment of the Propyl Chain: The next step involves the introduction of a propyl chain to the quinoline derivative. This is often done
Properties
CAS No. |
41287-24-5 |
|---|---|
Molecular Formula |
C15H19ClN2O4S2 |
Molecular Weight |
390.9 g/mol |
IUPAC Name |
6-chloro-4-methyl-2-[3-(2-sulfosulfanylethylamino)propoxy]quinoline |
InChI |
InChI=1S/C15H19ClN2O4S2/c1-11-9-15(18-14-4-3-12(16)10-13(11)14)22-7-2-5-17-6-8-23-24(19,20)21/h3-4,9-10,17H,2,5-8H2,1H3,(H,19,20,21) |
InChI Key |
UIYBGSIWFJRRAZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC2=C1C=C(C=C2)Cl)OCCCNCCSS(=O)(=O)O |
Origin of Product |
United States |
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![[2-(2-Chlorophenoxy)pyridin-4-yl]acetic acid](/img/structure/B14654367.png)
